3-Hydroxy-1-(3-(2-isopropyl-5-methylphenoxy)propyl)-3-(2-oxopropyl)indolin-2-one

• IUPAC Name: 3-hydroxy-1-[3-(5-methyl-2-propan-2-ylphenoxy)propyl]-3-(2-oxopropyl)indol-2-one
• InChI: InChI=1S/C24H29NO4/c1-16(2)19-11-10-17(3)14-22(19)29-13-7-12-25-21-9-6-5-8-20(21)24(28,23(25)27)15-18(4)26/h5-6,8-11,14,16,28H,7,12-13,15H2,1-4H3
• InChI Key: KVQFTENMLNDFIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCCCN2C3=CC=CC=C3C(C2=O)(CC(=O)C)O
• Molecular Formula: C24H29NO4
• Molecular Weight: 395.5 g/mol

Description

3-Hydroxy-1-(3-(2-isopropyl-5-methylphenoxy)propyl)-3-(2-oxopropyl)indolin-2-one, also known as GSK-3β inhibitor, is a small molecule that has been widely studied for its potential therapeutic applications. This compound has been shown to have a variety of biochemical and physiological effects, making it an attractive target for drug development.

Scientific Research Applications

1. Novel Synthesis and Derivatives

• Synthesis and Heterocyclic Derivatives : The compound has been utilized in the synthesis of new spiro heterocyclic systems. These systems were achieved by reacting 3-hydroxy-3(2-oxocyclohexyl)indolin-2-one with various compounds, leading to a diverse range of spiro heterocycles (Abdel-ghany, Khodairy, & Moustafa, 2000).

2. Anticancer and Antimicrobial Properties

• Anticancer and Antibacterial Activities : Derivatives of 3-hydroxy-1-(3-(2-isopropyl-5-methylphenoxy)propyl)-3-(2-oxopropyl)indolin-2-one have been synthesized and evaluated for their in vitro cytotoxic and antibacterial activities. Notably, specific derivatives have shown potential as anticancer agents and possess specific antibacterial properties against strains like S. aureus (Bikshapathi et al., 2017).

3. Efficient Synthesis Methods

• Microwave-Assisted Synthesis : A microwave-assisted synthesis method for 3-indolyl-3-hydroxy oxindoles and unsymmetrical 3,3-di(indolyl)indolin-2-ones has been developed. This method is advantageous due to its simplicity and shorter reaction time, compared to conventional methods (Vuram, Kabilan, & Chadha, 2015).

4. Biological Activity Evaluation

• Anticancer Agent Potential : Novel analogs of 3-hydroxy-3-(2-imino-3-methyl-5-oxoimidazolidin-4-yl)indolin-2-one have shown promising in vitro cytotoxicity against various human tumor cell lines. These findings suggest their potential in anticancer drug development (Penthala et al., 2010).

5. Chemical Structure and Synthesis

• Synthesis of 2-Hydroxy-indolin-3-ones : A study detailed a facile approach for constructing 2-hydroxy-2-substituted indol-3-ones through oxidative cyclization, contributing to the synthesis of compounds like matemone (Wen et al., 2017).

6. Antimicrobial and Antioxidant Activities

• Antimicrobial and Antioxidant Properties : Research on N-phenylpropyl-3-substituted indoline-2-one derivatives has shown significant antimicrobial and antioxidant activities, expanding the potential applications of these compounds in related fields (Pushpa, Naraboli, & Biradar, 2017).